Cas no 2138522-62-8 (5-bromo-2-{(tert-butoxy)carbonylamino}-4-fluorobenzoic acid)

• Product Name: 5-bromo-2-{(tert-butoxy)carbonylamino}-4-fluorobenzoic acid
• CAS No: 2138522-62-8
• MF: C₁₂H₁₃BrFNO₄
• MW: 334.138326406479
• CID: 6309867
• PubChem ID: 165509995
• Update Time: 2025-10-28

5-bromo-2-{(tert-butoxy)carbonylamino}-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-{(tert-butoxy)carbonylamino}-4-fluorobenzoic acid
• 2138522-62-8
• 5-bromo-2-{[(tert-butoxy)carbonyl]amino}-4-fluorobenzoic acid
• EN300-1177919
• 5-Bromo-2-((tert-butoxycarbonyl)amino)-4-fluorobenzoic acid

• Inchi： 1S/C12H13BrFNO4/c1-12(2,3)19-11(18)15-9-5-8(14)7(13)4-6(9)10(16)17/h4-5H,1-3H3,(H,15,18)(H,16,17)
• InChI Key： JUMFZJCWJRAOBH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C(=O)O)C=1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 333.00120g/mol
• Monoisotopic Mass: 333.00120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 5-bromo-2-{(tert-butoxy)carbonylamino}-4-fluorobenzoic acid

Introduction to 5-bromo-2-{(tert-butoxy)carbonylamino}-4-fluorobenzoic acid (CAS No. 2138522-62-8)

5-bromo-2-{(tert-butoxy)carbonylamino}-4-fluorobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138522-62-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of fluorinated benzoic acids, a subgroup known for its broad spectrum of biological activities and utility in drug development. The presence of both bromine and fluorine substituents, along with a protected amino group, makes this molecule a versatile intermediate in synthetic chemistry, particularly in the synthesis of more complex pharmacophores.

The structure of 5-bromo-2-{(tert-butoxy)carbonylamino}-4-fluorobenzoic acid features a benzoic acid core modified with a bromine atom at the 5-position, a fluorine atom at the 4-position, and an amino group at the 2-position that is further protected by a tert-butoxycarbonyl (Boc) group. This specific arrangement of functional groups imparts unique reactivity and stability, making it a valuable building block for medicinal chemists. The Boc protection ensures that the amino group remains unreactive under certain conditions, allowing for selective modifications elsewhere in the molecule.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and altered binding properties compared to their non-fluorinated counterparts. The incorporation of fluorine into drug molecules can lead to increased lipophilicity and reduced susceptibility to enzymatic degradation. Similarly, bromine substitution can influence electronic properties and binding affinity to biological targets. The combination of these elements in 5-bromo-2-{(tert-butoxy)carbonylamino}-4-fluorobenzoic acid makes it an attractive candidate for further derivatization and exploration.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are frequently targeted in anticancer therapies. The benzoic acid scaffold is a common motif in kinase inhibitors due to its ability to interact with the ATP-binding pocket of these enzymes. Additionally, the presence of both bromine and fluorine substituents can fine-tune the binding interactions with the target protein, potentially leading to higher efficacy and selectivity.

Recent studies have highlighted the importance of fluorinated benzoic acids in developing novel therapeutics. For instance, researchers have demonstrated that fluorinated benzoic acids can serve as key intermediates in the synthesis of small-molecule inhibitors targeting various kinases, including tyrosine kinases and serine/threonine kinases. These inhibitors have shown promise in preclinical studies for their ability to modulate signaling pathways associated with cancer cell proliferation and survival. The compound 5-bromo-2-{(tert-butoxy)carbonylamino}-4-fluorobenzoic acid could be a valuable precursor in such endeavors.

The tert-butoxycarbonyl (Boc) protection on the amino group provides an additional layer of control during synthetic transformations. Boc groups are commonly used as temporary protecting groups because they are stable under a wide range of conditions but can be easily removed under mild acidic conditions. This feature allows chemists to introduce other functional groups or modify existing ones without affecting the protected amino group. Such flexibility is crucial in multi-step syntheses where multiple reactive sites need to be managed sequentially.

Moreover, 5-bromo-2-{(tert-butoxy)carbonylamino}-4-fluorobenzoic acid could find applications beyond kinase inhibition. Its structural features suggest potential utility in other therapeutic areas as well. For example, fluorinated benzoic acids have been explored as intermediates for antiviral and antibacterial agents due to their ability to disrupt essential metabolic pathways in pathogens. The bromine substituent may also contribute to enhanced binding affinity or metabolic stability when incorporated into drug candidates targeting infectious diseases or inflammatory conditions.

The synthesis of 5-bromo-2-{(tert-butoxy)carbonylamino}-4-fluorobenzoic acid typically involves multi-step organic reactions starting from commercially available aromatic precursors. Key steps often include halogenation reactions to introduce bromine and fluorine substituents, followed by selective protection of the amino group with a Boc group. The exact synthetic route would depend on various factors such as yield considerations, scalability, and purity requirements. Advances in synthetic methodologies have made it possible to achieve these transformations with high efficiency and selectivity.

In conclusion,5-bromo-2-{(tert-butoxy)carbonylamino}-4-fluorobenzoic acid (CAS No. 2138522-62-8) represents a promising intermediate in pharmaceutical chemistry due to its unique structural features and potential applications in drug development. Its combination of bromine and fluorine substituents, along with a protected amino group, makes it a versatile building block for synthesizing complex molecules with therapeutic potential. As research continues to uncover new applications for fluorinated benzoic acids, this compound is likely to play an increasingly important role in medicinal chemistry.